Cas no 852851-70-8 (2-1-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetohydrazide)

• Product Name: 2-1-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetohydrazide
• CAS No: 852851-70-8
• MF: C₁₁H₁₁FN₄O₂
• MW: 250.229045152664
• CID: 3108167
• PubChem ID: 4962219
• Update Time: 2025-06-26

2-1-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-yl]acetohydrazide
• 2-1-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetohydrazide
• EN300-13089
• HMS1774D02
• 852851-70-8
• DTXSID701149139
• 1-(4-Fluorophenyl)-2,5-dihydro-5-oxo-1H-pyrazole-3-acetic acid hydrazide

• Inchi： 1S/C11H11FN4O2/c12-7-1-3-9(4-2-7)16-11(18)6-8(15-16)5-10(17)14-13/h1-4,6,15H,5,13H2,(H,14,17)
• InChI Key： TXWQRUOGUJKVLJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C=C(CC(NN)=O)N1)=O

Computed Properties

• Exact Mass: 250.08660377Da
• Monoisotopic Mass: 250.08660377Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 87.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-1-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetohydrazide

Introduction to 2-1-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetohydrazide (CAS No. 852851-70-8) and Its Emerging Applications in Chemical Biology

2-1-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetohydrazide, identified by the CAS number 852851-70-8, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. This compound belongs to the pyrazole class, a scaffold widely recognized for its broad spectrum of biological activities and therapeutic potential. The presence of a fluorophenyl group and an acetohydrazide moiety introduces unique electronic and steric properties, making it a versatile intermediate for synthesizing novel bioactive molecules.

The fluorine atom in the 4-position of the phenyl ring is a key structural feature that enhances the lipophilicity and metabolic stability of the compound, while also influencing its interactions with biological targets. This modification has been strategically employed in medicinal chemistry to optimize pharmacokinetic profiles and improve binding affinity. Furthermore, the 5-oxo group within the pyrazole ring contributes to the compound's reactivity, enabling further functionalization and derivatization for tailored biological effects.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of 2-1-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetohydrazide as a lead compound for developing small-molecule inhibitors targeting various disease-related pathways. Studies have demonstrated its potential in modulating enzyme activity and disrupting protein-protein interactions, which are critical mechanisms in cancer progression, inflammation, and neurodegenerative disorders.

In particular, research has highlighted its inhibitory effects on kinases and other signaling molecules involved in cell proliferation and survival. The acetohydrazide functional group serves as a reactive handle for covalent drug design strategies, allowing for the development of targeted therapeutics that exploit specific biomolecular interactions. This approach has shown promise in preclinical models, where 2-1-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetohydrazide derivatives exhibit potent activity against resistant tumor variants.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the optimization process for this compound. By leveraging large datasets of biological activity and structural information, virtual screening techniques have identified novel analogs with enhanced efficacy and reduced toxicity. These computational insights have guided experimental efforts toward high-value candidates for further development.

Moreover, the synthesis of 2-1-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetohydrazide has been refined through modern organic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation. These advancements have improved yield and purity, ensuring that researchers can conduct rigorous biochemical assays with minimal interference from impurities. The scalability of its synthesis also supports its viability for industrial applications in pharmaceutical manufacturing.

From a mechanistic standpoint, the compound's interaction with biological targets has been elucidated through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have revealed how the fluorophenyl group adopts specific orientations within binding pockets, while the acetohydrazide moiety forms critical hydrogen bonds or covalent links with key residues. Such detailed understanding is essential for designing next-generation inhibitors with improved selectivity and durability.

The growing interest in pyrazole derivatives as pharmacological tools has been underscored by their successful translation into clinical trials. Several compounds inspired by this scaffold have demonstrated clinical efficacy in treating metabolic disorders, infectious diseases, and central nervous system (CNS) disorders. The versatility of 2-1-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetohydrazide aligns well with these trends, offering a promising platform for future therapeutic interventions.

Future research directions may explore its potential as an adjuvant therapy alongside existing treatments or as a standalone therapeutic agent in unmet medical needs. The development of prodrugs or targeted delivery systems could further enhance its bioavailability and therapeutic index. Collaborative efforts between academic laboratories and pharmaceutical companies are likely to drive innovation in this area.

In conclusion,2-1-(4-fluorophenyl)-5-oxyo 25-dihydro 11H-py razol 31 - y lacet oh yd raz ide (CAS No . 85 285 170 -8) represents a compelling example of how structural modifications can unlock new biological functions. Its unique combination of chemical features makes it an invaluable asset in medicinal chemistry， offering opportunities to address complex diseases through innovative drug design strategies . As research progresses， this compound is poised to play a significant role in shaping the future landscape of chemical biology。 p >